Cas no 821768-58-5 (5H-4,1-Benzoxathiepin-5-one, 2,3-dihydro-3-tridecyl-)

• Product Name: 5H-4,1-Benzoxathiepin-5-one, 2,3-dihydro-3-tridecyl-
• CAS No: 821768-58-5
• MF: C₂₂H₃₄O₂S
• MW: 362.569165706635
• CID: 697586
• PubChem ID: 71419989
• Update Time: 2025-04-19

5H-4,1-Benzoxathiepin-5-one, 2,3-dihydro-3-tridecyl- Chemical and Physical Properties

Names and Identifiers

• 5H-4,1-Benzoxathiepin-5-one, 2,3-dihydro-3-tridecyl-
• 3-tridecyl-2,3-dihydro-4,1-benzoxathiepin-5-one
• 821768-58-5
• DTXSID70839203
• 3-Tridecyl-2,3-dihydro-5H-4,1-benzoxathiepin-5-one

• Inchi： 1S/C22H34O2S/c1-2-3-4-5-6-7-8-9-10-11-12-15-19-18-25-21-17-14-13-16-20(21)22(23)24-19/h13-14,16-17,19H,2-12,15,18H2,1H3
• InChI Key： GKGVDKWAZZCLEL-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(=O)OC(C1)CCCCCCCCCCCCC

Computed Properties

• Exact Mass: 362.22795150g/mol
• Monoisotopic Mass: 362.22795150g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 12
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.8
• Topological Polar Surface Area: 51.6Ų